Cas no 658082-14-5 (1(2H)-Isoquinolinone, 7-bromo-2-[(3-chlorophenyl)methyl]-)

• Product Name: 1(2H)-Isoquinolinone, 7-bromo-2-[(3-chlorophenyl)methyl]-
• CAS No: 658082-14-5
• MF: C₁₆H₁₁BrClNO
• MW: 348.621642351151
• CID: 1691760
• Update Time: 2024-09-02

1(2H)-Isoquinolinone, 7-bromo-2-[(3-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 7-bromo-2-[(3-chlorophenyl)methyl]-

• Inchi： 1S/C16H11BrClNO/c17-13-5-4-12-6-7-19(16(20)15(12)9-13)10-11-2-1-3-14(18)8-11/h1-9H,10H2
• InChI Key： GGLFSBVCHONBHI-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC(Br)=C2)C=CN1CC1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 346.97133

Experimental Properties

• Density: 1.559±0.06 g/cm3(Predicted)
• Boiling Point: 496.2±45.0 °C(Predicted)
• PSA: 20.31
• pka: -2.88±0.70(Predicted)